![molecular formula C10H9BrO5 B6617474 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetic acid CAS No. 1511583-67-7](/img/structure/B6617474.png)
2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetic acid (BDOAA) is an organic compound of interest to the scientific community due to its potential applications in various fields. BDOAA is a phenyl bromoacetate that can be synthesized from the reaction of 4-bromo-2,5-dimethoxybenzaldehyde and ethyl acetoacetate in the presence of a base. This compound has been studied for its ability to induce apoptosis in cancer cells, its ability to inhibit the growth of bacteria, and its potential applications in drug development.
Mechanism of Action
The mechanism of action of 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetic acid is not fully understood. However, it is thought that this compound induces apoptosis in cancer cells by disrupting the mitochondrial membrane potential and activating caspase-3. Additionally, this compound is thought to inhibit the growth of bacteria by disrupting the bacterial cell wall and inhibiting the synthesis of DNA.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been fully elucidated. However, studies have shown that this compound can induce apoptosis in cancer cells and inhibit the growth of bacteria. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetic acid for laboratory experiments include its availability, its low cost, and its ease of synthesis. Additionally, this compound can be used to synthesize a variety of compounds with potential therapeutic applications. The main limitation of using this compound for laboratory experiments is its low solubility in water.
Future Directions
For the study of 2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetic acid include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research should be conducted to determine the optimal conditions for synthesizing this compound, as well as to explore its potential toxicity. Finally, further research should be conducted to explore the potential therapeutic applications of compounds synthesized from this compound.
Synthesis Methods
2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetic acid can be synthesized from the reaction of 4-bromo-2,5-dimethoxybenzaldehyde and ethyl acetoacetate in the presence of a base. This reaction proceeds through the formation of a Michael adduct, followed by a nucleophilic addition of ethyl acetoacetate to the Michael adduct. The reaction is carried out in a solvent such as methanol or ethanol, and the resulting product is this compound.
Scientific Research Applications
2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetic acid has been studied for its potential applications in various fields. In particular, it has been investigated for its ability to induce apoptosis in cancer cells. Studies have shown that this compound can induce apoptosis in a variety of cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, this compound has been studied for its ability to inhibit the growth of bacteria. Studies have shown that this compound can inhibit the growth of several Gram-positive and Gram-negative bacterial strains, including Staphylococcus aureus and Escherichia coli. This compound has also been studied for its potential applications in drug development. Studies have shown that this compound can be used to synthesize a variety of compounds that have potential therapeutic applications.
properties
IUPAC Name |
2-(4-bromo-2,5-dimethoxyphenyl)-2-oxoacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrO5/c1-15-7-4-6(11)8(16-2)3-5(7)9(12)10(13)14/h3-4H,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRAFCFNYOMKZGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1C(=O)C(=O)O)OC)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.